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Compound of Interest

Compound Name: 11,12-Di-O-methylcarnosol

Cat. No.: B15594463 Get Quote

Essential Safety and Handling Guide for 11,12-
Di-O-methylcarnosol
For Research Use Only.

This document provides crucial safety and logistical information for handling 11,12-Di-O-
methylcarnosol, a nolic diterpene lactone isolated from rosemary (Rosmarinus officinalis L.)[1]

[2]. As a specific Safety Data Sheet (SDS) is not readily available for this compound, this

guidance is based on best practices for handling research chemicals of this class. Researchers

should always handle this compound with care in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 11,12-Di-O-methylcarnosol, a comprehensive PPE strategy is essential to

minimize exposure. The following table summarizes the recommended PPE.
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Protection Type Required Equipment
Specifications & Best

Practices

Hand Protection
Double-gloving with chemical-

resistant gloves.

Wear two pairs of powder-free

nitrile gloves. The inner glove

should be tucked under the lab

coat cuff, and the outer glove

should go over the cuff[3].

Change gloves every 30-60

minutes or immediately if

contaminated or damaged[4].

Eye & Face Protection
Safety goggles and a face

shield.

Use safety goggles that

provide protection from

splashes. A face shield should

be worn over the goggles,

especially when there is a risk

of splashing[4].

Body Protection
A disposable, low-permeability

lab coat or gown.

The lab coat should have a

solid front, long sleeves, and

tight-fitting cuffs[3].

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., chemical fume hood).

If aerosols or dust may be

generated and engineering

controls are not sufficient, a

NIOSH-approved respirator

may be necessary[5].

Foot Protection
Closed-toe, chemical-resistant

shoes.

Shoes should fully cover the

feet to protect against spills.

Handling and Operational Plan
Storage:

Short-term (1 month): Store at -20°C[1][2].

Long-term (6 months): Store at -80°C[1][2].
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Avoid repeated freeze-thaw cycles[2].

Preparation of Solutions:

Consult Solubility Data: 11,12-Di-O-methylcarnosol is soluble in methanol (5 mg/mL, may

require ultrasound)[2].

Work in a Fume Hood: All manipulations that could generate aerosols or involve organic

solvents should be performed in a certified chemical fume hood.

Weighing: If handling a solid form, weigh the necessary amount in a contained manner to

avoid generating dust.

Dissolving: Add the solvent to the solid and use sonication if necessary to fully dissolve the

compound[2].

Storage of Stock Solutions: Once in solution, aliquot and store at -80°C for up to 6 months or

-20°C for up to 1 month[1][2].

Emergency Procedures
In the absence of specific data for this compound, follow these general emergency protocols:
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Exposure Type Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Cover the spill with an absorbent material, and

collect it in a sealed container for proper

disposal. Clean the spill area thoroughly. Do not

let the product enter drains[6].

Disposal Plan
All waste containing 11,12-Di-O-methylcarnosol must be treated as hazardous chemical

waste.

Solid Waste: Contaminated PPE (gloves, lab coats), weigh boats, and consumables should

be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a clearly labeled,

sealed hazardous waste container for organic solvents.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.
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Caption: Workflow for the safe handling and disposal of 11,12-Di-O-methylcarnosol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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